ThaxtoMin C
ThaxtoMin C
Brand Name:
Vulcanchem
CAS No.:
140111-05-3
VCID:
VC0188239
InChI:
InChI=1S/C21H20N4O4/c1-24-18(11-14-12-22-15-8-5-9-17(19(14)15)25(28)29)20(26)23-16(21(24)27)10-13-6-3-2-4-7-13/h2-9,12,16,18,22H,10-11H2,1H3,(H,23,26)/t16-,18-/m0/s1
SMILES:
CN1C(C(=O)NC(C1=O)CC2=CC=CC=C2)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-]
Molecular Formula:
C21H20N4O4
Molecular Weight:
392.4 g/mol
ThaxtoMin C
CAS No.: 140111-05-3
Main Products
VCID: VC0188239
Molecular Formula: C21H20N4O4
Molecular Weight: 392.4 g/mol
| CAS No. | 140111-05-3 |
|---|---|
| Product Name | ThaxtoMin C |
| Molecular Formula | C21H20N4O4 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | (3S,6S)-3-benzyl-1-methyl-6-[(4-nitro-1H-indol-3-yl)methyl]piperazine-2,5-dione |
| Standard InChI | InChI=1S/C21H20N4O4/c1-24-18(11-14-12-22-15-8-5-9-17(19(14)15)25(28)29)20(26)23-16(21(24)27)10-13-6-3-2-4-7-13/h2-9,12,16,18,22H,10-11H2,1H3,(H,23,26)/t16-,18-/m0/s1 |
| Standard InChIKey | IAIWBAHUWORDTI-WMZOPIPTSA-N |
| Isomeric SMILES | CN1[C@H](C(=O)N[C@H](C1=O)CC2=CC=CC=C2)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| SMILES | CN1C(C(=O)NC(C1=O)CC2=CC=CC=C2)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| Canonical SMILES | CN1C(C(=O)NC(C1=O)CC2=CC=CC=C2)CC3=CNC4=C3C(=CC=C4)[N+](=O)[O-] |
| Synonyms | thaxtomin C |
| PubChem Compound | 11101250 |
| Last Modified | Nov 11 2021 |
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